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Compound of Interest

Compound Name: m-PEG5-triethoxysilane

Cat. No.: B1193054

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding m-
PEG5-triethoxysilane. A comprehensive and verified Safety Data Sheet (SDS) for this specific
compound is not readily available. Therefore, a thorough risk assessment must be conducted
by the end-user, and all handling should proceed with the assumption of potential hazards. The
information herein is intended for guidance and should be supplemented with institutional
safety protocols.

Introduction

m-PEG5-triethoxysilane is a polyethylene glycol (PEG) derivative containing a triethoxysilane
functional group.[1] This structure allows it to be used for surface modifications, particularly of
inorganic materials like silica, to improve hydrophilicity and biocompatibility.[1][2] Its
applications are found in drug delivery systems, medical device coatings, and as a PROTAC
linker.[1] The triethoxysilane moiety enables covalent attachment to surfaces, while the PEG
linker enhances solubility in aqueous media.[1][2]

Physicochemical Properties

The following table summarizes the known physical and chemical properties of m-PEG5-
triethoxysilane, compiled from various chemical suppliers.
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Property Value Source
N-(3-
triethoxysilyl)propyl)-2,5,8,11,

Chemical Name ( ysilyhpropy) [21[3]
14-pentaoxaheptadecan-17-
amide

Synonyms m-PEG5-silane

CAS Number 2243566-42-7 [2]

Molecular Formula C21H45NO9SI [2]

Molecular Weight 483.67 g/mol [1]

) >95% to =98% (Varies by

Purity _ [1][4]
supplier)

Appearance White to off-white solid

Solubility Soluble in DMSO, DCM, DMF [5]

Hazard Identification and Toxicity

Due to the absence of a formal SDS, a complete hazard profile is unavailable. However,
information from some suppliers and data for related compounds suggest that m-PEG5-
triethoxysilane should be handled as a potentially hazardous substance. The triethoxysilane
group can hydrolyze in the presence of moisture, which is a key reactivity consideration.

Potential Health Hazards

One supplier has associated the following hazard statements (H-phrases) with m-PEG5-
triethoxysilane. It is important to note that this product is listed as discontinued from this
particular supplier, and the information may not be current or specific.
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Hazard Code Hazard Statement

Suspected of damaging fertility or the unborn
H361 P ging Y

child

H361d Suspected of damaging the unborn child

H362 May cause harm to breast-fed children

H370 Causes damage to organs

H371 May cause damage to organs

H372 Causes damage to organs through prolonged or
repeated exposure

H373 May cause damage to organs through

prolonged or repeated exposure

Source: Ambeed.com (Note: Product is listed as discontinued)

Potential Environmental Hazards

The same supplier also lists potential environmental hazards.

Hazard Code Hazard Statement
H400 Very toxic to aquatic life
H410 Very toxic to aquatic life with long-lasting effects

Source: Ambeed.com (Note: Product is listed as discontinued)

Experimental Protocols for Safe Handling

Given the potential hazards, the following experimental protocols are recommended based on
general laboratory safety principles for handling research chemicals of unknown toxicity.

Personal Protective Equipment (PPE)
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A risk assessment should guide the selection of PPE. The following are minimum
recommendations:

o Eye Protection: ANSI Z87.1-compliant safety glasses or safety goggles. A face shield should
be worn when there is a risk of splashing.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn. Change gloves
immediately if contaminated.

o Body Protection: A flame-resistant lab coat should be worn.

o Respiratory Protection: All handling of the solid material or solutions should be conducted in
a certified chemical fume hood to avoid inhalation.

Engineering Controls

» Ventilation: Work with m-PEG5-triethoxysilane should always be performed in a well-
ventilated laboratory, inside a chemical fume hood.

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
work area.

Storage and Handling

o Storage: Store in a tightly sealed container in a cool, dry, and dark place. Recommended
storage temperature is -20°C.[5] The container should be stored away from moisture and
oxidizing agents.

e Handling:

o Allow the container to warm to room temperature before opening to prevent moisture
condensation.

o Open and handle the container inside a chemical fume hood.

o Avoid generating dust when handling the solid material.
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o Use spark-proof tools and explosion-proof equipment if there is a risk of flammable vapor
accumulation from solvents.

o Prevent contact with skin, eyes, and clothing.

First Aid Measures

The following first aid measures are based on general procedures for chemical exposure and
should be confirmed with your institution's safety guidelines.

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
] difficult, provide oxygen. If not breathing, give
Inhalation . o . . .
artificial respiration. Seek immediate medical

attention.

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact . .
water for at least 15 minutes. Seek medical

attention if irritation persists.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Do not induce vomiting. Rinse mouth with water.
) Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.

Disposal Considerations

Waste disposal should be in accordance with local, state, and federal regulations. As a general
guideline for organosilicon compounds:
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» Waste Categorization: Classify waste as hazardous due to potential reproductive toxicity and
aguatic toxicity.

» Disposal Method: Dispose of the material and its container at an approved hazardous waste
disposal facility. Do not dispose of it in the sewer system.

» Decontamination: All equipment and surfaces that come into contact with m-PEG5-
triethoxysilane should be decontaminated.

Visualized Workflows

The following diagrams illustrate key logical workflows for the safe handling and use of m-
PEG5-triethoxysilane.
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Preparation and Risk Assessment

Review Available Safety Info

:

Conduct Risk Assessment

:

Identify Required PPE & Controls

Handling ianume Hood

Don Appropriate PPE

:

Equilibrate Container to Room Temp

:

Weigh/Dispense Compound

:

Prepare Solution

Post-Handlin§ and Disposal

Decontaminate Glassware & Surfaces

:

Segregate Hazardous Waste

:

Store Waste in Labeled Container

:

Arrange for Professional Disposal

Click to download full resolution via product page

Caption: General workflow for handling m-PEG5-triethoxysilane.
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m-PEG5-triethoxysilane Moisture (H20)
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Caption: Reactivity pathway of m-PEG5-triethoxysilane with surfaces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide on the Safety and Handling of m-
PEG5-triethoxysilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193054#safety-and-handling-of-m-peg5-
triethoxysilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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